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Compound of Interest

Compound Name: Thpb

Cat. No.: B1682603

This guide provides immediate and essential safety protocols for researchers, scientists, and
drug development professionals handling tert-Butyl peroxybenzoate (TBPB). Adherence to
these procedures is critical for ensuring laboratory safety and proper chemical management.

Understanding the Hazards

Tert-Butyl peroxybenzoate (TBPB) is an organic peroxide that is thermally unstable and can
undergo self-accelerating decomposition, posing significant fire and explosion hazards.[1][2] It
is a combustible liquid that can be ignited by heat, shock, or friction.[3][4] TBPB is harmful if
inhaled, causes skin and eye irritation, and may lead to an allergic skin reaction.[5][6]
Therefore, handling this chemical requires strict adherence to safety protocols.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact
and inhalation.[5][7]
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield.[6][8]

Protects against splashes or
sprays of TBPB, which can

cause serious eye irritation.[3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[9]

Prevents skin contact, which
can cause irritation and

potential allergic reactions.[5]

[6]

Body Protection

A protective suit or lab coat.[6]
For larger quantities or risk of
splashing, a chemical-resistant

apron is recommended.

Minimizes skin exposure and
contamination of personal
clothing.[7] Contaminated
clothing should be removed
and washed before reuse.[3]
[10]

Respiratory Protection

Use only in a well-ventilated
area.[2][7] If ventilation is
inadequate or for spill cleanup,
use a respirator with an

approved filter.[8]

Protects against inhalation of
harmful vapors, which can
cause respiratory tract
irritation.[1][3][5]

Chemical and Physical Properties

Understanding the properties of TBPB is crucial for safe handling and storage.
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Property Value Citations
Colorless to slightly yellow

Appearance o [1][11]
liquid

CAS Number 614-45-9 [7]

Molecular Formula C11H1403 [12]

Flash Point > 60 °C (93.4 °C closed cup) [3][11]

Decomposition Temperature >60 °C [11]

Self-Accelerating

Decomposition Temperature 60-63 °C [2][10]

(SADT)

Handling and Storage Procedures

Proper operational protocols are essential to mitigate the risks associated with TBPB.

Handling:

e Work in a well-ventilated area or under a chemical fume hood.[7][11]

e Avoid contact with skin, eyes, and clothing.[3][13]

o Use spark-proof tools and explosion-proof equipment.[3]

» Ground and bond containers when transferring material to prevent static discharge.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][10]

e Do not smoke, eat, or drink in areas where TBPB is handled.[10][13]

Storage:

» Store in a cool, dry, well-ventilated area in the original container.[7][13][14]

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://www.chemicalbook.com/msds/tert-butyl-peroxybenzoate.htm
https://www.blitchem.com/tert-butyl-peroxybenzoate-tbpb-cas-614-45-9-applications-safety-and-key-information/
https://www.united-initiators.com/en/our-products/product/TBPB
https://pim-resources.coleparmer.com/sds/09769.pdf
https://www.chemicalbook.com/msds/tert-butyl-peroxybenzoate.htm
https://www.chemicalbook.com/msds/tert-butyl-peroxybenzoate.htm
https://www.alitaresins.com/tert-butyl-peroxybenzoate/
https://anaindustries.org/TBPBtertbutylperbenzonatetsds.html
https://www.benchchem.com/product/b1682603?utm_src=pdf-body
https://www.blitchem.com/tert-butyl-peroxybenzoate-tbpb-cas-614-45-9-applications-safety-and-key-information/
https://www.chemicalbook.com/msds/tert-butyl-peroxybenzoate.htm
https://pim-resources.coleparmer.com/sds/09769.pdf
https://saunitedinitiatorsprod.blob.core.windows.net/productdata/TBPB-HA-M1/United_Initiators_TBPB-HA-M1_MSDS_DE_EN.pdf
https://pim-resources.coleparmer.com/sds/09769.pdf
https://pim-resources.coleparmer.com/sds/09769.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://anaindustries.org/TBPBtertbutylperbenzonatetsds.html
https://www.benchchem.com/product/b1682603?utm_src=pdf-body
https://anaindustries.org/TBPBtertbutylperbenzonatetsds.html
https://saunitedinitiatorsprod.blob.core.windows.net/productdata/TBPB-HA-M1/United_Initiators_TBPB-HA-M1_MSDS_DE_EN.pdf
https://www.blitchem.com/tert-butyl-peroxybenzoate-tbpb-cas-614-45-9-applications-safety-and-key-information/
https://saunitedinitiatorsprod.blob.core.windows.net/productdata/TBPB-HA-M1/United_Initiators_TBPB-HA-M1_MSDS_DE_EN.pdf
https://www.jssunton.com/news/industry-news/what-are-the-special-requirements-for-the-packaging-and-storage-conditions-of-tbpb.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e The ideal storage temperature is below 25°C (77°F).[7] Some sources recommend 10-15°C
for quality maintenance.[2]

e Protect from direct sunlight and sources of heat.[2][5][14]

» Store away from incompatible materials such as acids, bases, reducing agents, heavy
metals, and combustibles.[1][2][5]

o Containers may build pressure; open them carefully.[13]
Emergency and Disposal Plans
Immediate and correct response to emergencies is critical.
First Aid Measures:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[5][10]

o Skin Contact: Immediately remove contaminated clothing. Flush the skin with plenty of water
for at least 15 minutes.[3][11] Get medical advice if irritation persists.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[3] Seek immediate medical attention.[3]

¢ Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Seek immediate medical aid.[3]

Spill Response Workflow:
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Spill Detected

Contain Spill with Inert
Absorbent Material
(e.g., Vermiculite, Sand)

Carefully Collect Absorbed Material
using Non-Sparking Tools

Place in a Closed, Labeled
Container for Disposal

Decontaminate Spill Area
with Soap and Water

Dispose of Waste According to
Institutional & Local Regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for TBPB Spill Response.
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Disposal:

» Dispose of TBPB and contaminated materials as hazardous waste.

o Follow all local, state, and federal regulations for chemical waste disposal.

e Do not dispose of TBPB down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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